Cas no 86-61-3 (1-Naphthalenesulfonicacid, 7-amino-3-hydroxy-)

• Product Name: 1-Naphthalenesulfonicacid, 7-amino-3-hydroxy-
• CAS No: 86-61-3
• MF: C₁₀H₉NO₄S
• MW: 239.247761487961
• CID: 725396
• Update Time: 2024-01-31

1-Naphthalenesulfonicacid, 7-amino-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 7-amino-3-hydroxy-
• 7-amino-3-hydroxynaphthalene-1-sulfonic acid
• 7-amino-3-hydroxynaphthalene-1-sulphonic acid
• 7-Amino-3-hydroxy-1-naphthalenesulfonic acid
• 1-Naphthalenesulfonic acid, 7-amino-3-hydroxy-

• Inchi： 1S/C10H9NO4S/c11-7-2-1-6-3-8(12)5-10(9(6)4-7)16(13,14)15/h1-5,12H,11H2,(H,13,14,15)
• InChI Key： NWYPJANFHLUNFH-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=C2C(C=CC(N)=C2)=CC(O)=C1

Computed Properties

• Exact Mass: 239.025228
• Monoisotopic Mass: 239.025228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109

Experimental Properties

• Density: 1.627
• Refractive Index: 1.748

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates